smeathxanthone A
Overview
Description
smeathxanthone A is a natural product found in Garcinia mangostana and Garcinia smeathmannii with data available.
Scientific Research Applications
Antimicrobial Activity
Smeathxanthone A, isolated from Garcinia smeathmannii, exhibits modest antimicrobial activity against various bacteria and yeasts. Its structure, determined through NMR experiments, contributes to this biological function (Komguem et al., 2005).
Antibacterial and Antioxidant Properties
Research on compounds from Garcinia smeathmannii, including Smeathxanthone A, indicates their potential antibacterial activity, particularly against gram-positive Enterococcus faecalis. Moreover, these compounds have shown the capacity to scavenge free radicals, highlighting their antioxidant properties (Fouotsa et al., 2015).
Antimalarial Properties
Smeathxanthone A, among other compounds from Garcinia polyantha, has been identified for its antimalarial activity. This finding is significant in the search for new treatments against Plasmodium falciparum, a major causative agent of malaria (Lannang et al., 2008).
Cytotoxic Effects
A study on compounds from Garcinia afzelii, including Smeathxanthone A, reveals their high cytotoxic activity. This property could be pivotal in the development of cancer treatments, though the compound was found inactive against HIV and influenza viruses (Lannang et al., 2010).
Antioxidant Activities
In another study focusing on Garcinia smeathmannii, Smeathxanthone A demonstrated significant antioxidant activities, especially in scavenging DPPH radicals. This suggests its potential use in combating oxidative stress-related diseases (Lannang et al., 2006).
properties
Product Name |
smeathxanthone A |
|---|---|
Molecular Formula |
C23H24O6 |
Molecular Weight |
396.4 g/mol |
IUPAC Name |
2-[(2E)-3,7-dimethylocta-2,6-dienyl]-1,3,5,8-tetrahydroxyxanthen-9-one |
InChI |
InChI=1S/C23H24O6/c1-12(2)5-4-6-13(3)7-8-14-17(26)11-18-20(21(14)27)22(28)19-15(24)9-10-16(25)23(19)29-18/h5,7,9-11,24-27H,4,6,8H2,1-3H3/b13-7+ |
InChI Key |
TWEXJIOSYZXWGT-NTUHNPAUSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC1=C(C2=C(C=C1O)OC3=C(C=CC(=C3C2=O)O)O)O)/C)C |
Canonical SMILES |
CC(=CCCC(=CCC1=C(C2=C(C=C1O)OC3=C(C=CC(=C3C2=O)O)O)O)C)C |
synonyms |
2-(3,7-dimethyl-2,6-octadienyl)-1,3,5,8-tetrahydroxyxanthone smeathxanthone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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